Cas no 565191-93-7 (2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 565191-93-7
• MF: C₁₇H₂₁ClN₂OS
• MW: 336.879441976547
• MDL: MFCD03964654
• CID: 843734
• PubChem ID: 2384506
• Update Time: 2025-04-19

2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[4-(4-HEXYL-PHENYL)-THIAZOL-2-YL]-ACETAMIDE
• 2-chloro-N-4-(4-hexylphenyl)-1,3-thiazol-2-ylacetamide
• 565191-93-7
• EN300-02075
• CS-0218801
• DTXSID501223494
• Z56886511
• 2-chloro-N-[4-(4-hexylphenyl)-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-(4-(4-hexylphenyl)thiazol-2-yl)acetamide
• AKOS008029137
• 2-Chloro-N-[4-(4-hexylphenyl)-2-thiazolyl]acetamide
• G38351
• J-509127

• MDL： MFCD03964654
• Inchi： 1S/C17H21ClN2OS/c1-2-3-4-5-6-13-7-9-14(10-8-13)15-12-22-17(19-15)20-16(21)11-18/h7-10,12H,2-6,11H2,1H3,(H,19,20,21)
• InChI Key： PBJGADGELNFTPQ-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC(=CS1)C1C=CC(=CC=1)CCCCCC)=O

Computed Properties

• Exact Mass: 336.1063122g/mol
• Monoisotopic Mass: 336.1063122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 70.2Ų